![molecular formula C10H16N2O B1627162 1-[(5-Methyl-2-furyl)methyl]piperazine CAS No. 873433-11-5](/img/structure/B1627162.png)
1-[(5-Methyl-2-furyl)methyl]piperazine
Overview
Description
1-[(5-Methyl-2-furyl)methyl]piperazine is a chemical compound with the molecular formula C10H16N2O . It has a molecular weight of 180.25 . The compound is typically stored at room temperature and is available in liquid form .
Molecular Structure Analysis
The InChI code for 1-[(5-Methyl-2-furyl)methyl]piperazine is 1S/C10H16N2O/c1-9-2-3-10(13-9)8-12-6-4-11-5-7-12/h2-3,11H,4-8H2,1H3 . This compound contains a total of 30 bonds, including 14 non-H bonds, 5 multiple bonds, 2 rotatable bonds, 5 aromatic bonds, 1 five-membered ring, 1 six-membered ring, 1 secondary amine (aliphatic), 1 tertiary amine (aliphatic), and 1 furane .Physical And Chemical Properties Analysis
1-[(5-Methyl-2-furyl)methyl]piperazine is a liquid at room temperature . It has a molecular weight of 180.25 .Scientific Research Applications
Synthesis of Therapeutic Agents
A significant application of this compound is in the synthesis of therapeutic agents, particularly as ligands for receptors and in the development of enzyme inhibitors. For example, a study by Strekowski et al. (2016) focused on the synthesis and structure-activity relationship analysis of 5-HT7 receptor antagonists. They explored piperazin-1-yl substituted unfused heterobiaryls, aiming to elucidate structural features affecting the 5-HT7 binding affinity. The study found that certain structural modifications, including the substitution of the pyrimidine core and alterations in the 4-methylpiperazin-1-yl group, substantially increased binding affinity, showcasing the compound's relevance in designing receptor-specific therapeutic agents Strekowski et al., 2016.
Enzyme Inhibitors
Another application is found in the development of enzyme inhibitors, with implications for antibacterial and antitumor therapies. Mekky and Sanad (2020) synthesized novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker, demonstrating significant antibacterial efficacies and biofilm inhibition activities. This highlights the potential of such compounds in addressing bacterial resistance and infection control Mekky & Sanad, 2020.
Mechanism of Action Studies
In addition to therapeutic synthesis, these compounds are crucial in mechanistic studies. Research by Hussain et al. (2017) into 2-furyl(4-{4-[(substituted)sulfonyl]benzyl}-1-piperazinyl)methanone derivatives revealed their enzyme inhibitory activity, offering insights into their potential mechanism of action as therapeutic agents. Such studies are fundamental in understanding how structural variations impact biological activity and can guide the development of more effective drugs Hussain et al., 2017.
Mechanism of Action
Target of Action
The primary targets of 1-[(5-Methyl-2-furyl)methyl]piperazine are currently unknown. This compound is a relatively new entity and research is ongoing to identify its specific targets and their roles .
Mode of Action
Like other piperazine derivatives, it may interact with its targets by binding to specific receptors or enzymes, thereby modulating their activity .
Result of Action
These effects can include changes in gene expression, protein function, cell growth, and differentiation, among others .
properties
IUPAC Name |
1-[(5-methylfuran-2-yl)methyl]piperazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2O/c1-9-2-3-10(13-9)8-12-6-4-11-5-7-12/h2-3,11H,4-8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YJXYDJCNUAXWKY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)CN2CCNCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20586295 |
Source
|
| Record name | 1-[(5-Methylfuran-2-yl)methyl]piperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20586295 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(5-Methyl-2-furyl)methyl]piperazine | |
CAS RN |
873433-11-5 |
Source
|
| Record name | 1-[(5-Methylfuran-2-yl)methyl]piperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20586295 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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